Cas no 39976-03-9 (2-(Hydroxymethyl)-N-methylbenzamide)

2-(Hydroxymethyl)-N-methylbenzamide Properties

Names and Identifiers

• 2-(Hydroxymethyl)-N-methylbenzamide
• 2-Hydroxymethyl-benzoesaeure-methylamid
• 2-hydroxymethyl-benzoic acid methylamide
• CS-0187784
• 39976-03-9
• DB-226690
• ST5446612
• SB76708
• AC6068
• SY022656
• N-methyl-2-hydroxymethylbenzamide
• 2-(hydroxymethyl)-N-methylbenzamide
• MFCD00157782
• Benzamide, 2-(hydroxymethyl)-N-methyl-
• ALBB-023845
• AKOS003398994
• A873516
• SCHEMBL6868432
• LS-07586
• +Expand

• MDL： MFCD00157782
• InChIKey： BFJCVRGMNCURHB-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H11NO2/c1-10-9(12)8-5-3-2-4-7(8)6-11/h2-5,11H,6H2,1H3,(H,10,12)
• SMILES： CNC(C1=CC=CC=C1CO)=O

Computed Properties

• Exact Mass: 165.07900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 165.078978594g/mol
• Heavy Atom Count: 12
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.3
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• LogP: 1.11330
• PSA: 52.82000
• Boiling Point: 363.3±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 173.5±23.2 °C
• Density: 1.1±0.1 g/cm3

2-(Hydroxymethyl)-N-methylbenzamide Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-(Hydroxymethyl)-N-methylbenzamide Customs Data

• HS CODE：2924299090
• Customs Data：

  China Customs Code:

  2924299090

  Overview:

  2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%